1H-pyrazolo[3,4-b]pyrazine

• IUPAC Name: 1H-pyrazolo[3,4-b]pyrazine
• InChI: InChI=1S/C5H4N4/c1-2-7-5-4(6-1)3-8-9-5/h1-3H,(H,7,8,9)
• InChI Key: DDZGQYREBDXECY-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C2C(=N1)C=NN2
• Molecular Formula: C5H4N4
• DSSTOX Substance ID: DTXSID70512807
• Molecular Weight: 120.11 g/mol
• CAS RN: 272-60-6

Description

1H-pyrazolo[3,4-b]pyrazine is a derivative of pyrazoloquinoline. It has been identified as a highly selective SHP2 allosteric inhibitor.

Synthesis Analysis

The synthesis of this compound involves various methods, including Friedländer condensation. In one study, a this compound derivative was synthesized using the SHP2 allosteric inhibitor IACS-13909 as a lead drug for structural derivation and modification.

Molecular Structure Analysis

The molecular formula of this compound is C5H4N4. Its molecular weight is 120.11 g/mol. The compound has a topological polar surface area of 54.5 Ų. The structure of this compound includes a pyrrole ring and a pyrazine ring.

Physical And Chemical Properties Analysis

This compound has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3. It has a rotatable bond count of 0. The exact mass and monoisotopic mass of the compound are 120.043596145 g/mol.

Scientific Research Applications

Synthesis and Biological Activity

1H-pyrazolo[3,4-b]pyrazine derivatives exhibit significant potential in biological applications. Their synthesis often involves key intermediates such as 6-amino-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyrazine-5-carbonitrile, leading to various compounds with notable antifungal and antibacterial activities. These synthesized derivatives are the subject of extensive research due to their promising biological activities (El‐Emary, 2006).

Antifungal and Antiparasitic Evaluation

Further research into this compound compounds has revealed their potential antifungal and antiparasitic activities. These findings are based on the synthesis of new pyrazolo[3,4-b]pyrazines and related heterocycles, highlighting the versatility of these compounds in addressing a range of biological targets (El-Kashef et al., 2000).

Microwave-Assisted Synthesis

The microwave-assisted synthesis of fused pyrazolo[3,4-b]pyrazines offers a more efficient approach to producing these compounds. This method features a cyclocondensation reaction of ortho-aminonitrosopyrazoles and cyclic β-diketones, providing a simpler procedure with the advantages of easy work-up, mild conditions, and good yields (Quiroga et al., 2012).

Antimicrobial and Anticancer Potential

Recent studies have expanded the scope of this compound applications to include antimicrobial and anticancer activities. Synthesis of novel compounds such as pyrazolo[3,4-b]selenolo[3,2-e]pyrazines has led to the discovery of derivatives with significant action against various pathogenic strains of bacteria and fungi, as well as promising anticancer action against colon and breast cancer cells (Zaki et al., 2020).

Future Directions

Future research on 1H-pyrazolo[3,4-b]pyrazine may focus on its potential as a multiacting molecule capable of inhibiting tubulin and kinases simultaneously. There is also interest in developing new synthetic methods for pyrrolopyrazines.

Mechanism of Action

Target of Action

Indazole-containing heterocyclic compounds have been found to have a wide variety of medicinal applications, suggesting that they may interact with multiple targets .

Mode of Action

Indazole derivatives have been found to exhibit anti-inflammatory, anticancer, antidepressant, anti-inflammatory, and antibacterial properties . These effects suggest that the compound may interact with its targets in a way that modulates these biological processes.

Biochemical Pathways

Indazole derivatives have been found to inhibit phosphoinositide 3-kinase δ, which plays a crucial role in cellular functions such as cell growth and proliferation . This suggests that 4,7-DIAZA-1H-INDAZOLE may affect similar pathways.

Result of Action

Given the compound’s potential medicinal applications, it is likely that its action results in modulation of cellular processes related to inflammation, cancer, depression, and bacterial infection .